Cas no 1006589-03-2 (2-chloro-4-(1h-imidazol-2-yl)pyridine)

• Product Name: 2-chloro-4-(1h-imidazol-2-yl)pyridine
• CAS No: 1006589-03-2
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD11501094
• CID: 1126286
• PubChem ID: 24786826
• Update Time: 2025-07-23

2-chloro-4-(1h-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1h-imidazol-2-yl)pyridine
• AC1Q3KTZ
• CTK8E3910
• MolPort-004-810-357
• BBL005222
• STL134901
• 2-CHLORO-4-(1H-2-IMIDAZOLYL)PYRIDINE
• 2-CHLORO-4-(1H-IMIDAZOL-2-YL)-PYRIDINE
• Pyridine, 2-chloro-4-(1H-imidazol-2-yl)-
• Z992722224
• AS-31775
• 1006589-03-2
• Pyridine, 2-chloro-4-(1H-imidazol-2-yl)-
• MFCD11501094
• EN300-64240
• A910920
• DB-302972
• DTXSID20647315
• AKOS005745069
• CS-0171516

• MDL： MFCD11501094
• Inchi： 1S/C8H6ClN3/c9-7-5-6(1-2-10-7)8-11-3-4-12-8/h1-5H,(H,11,12)
• InChI Key： CPGZPMXRPORCSW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=NC=CN1

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

2-chloro-4-(1h-imidazol-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-4-(1h-imidazol-2-yl)pyridine

Comprehensive Overview of 2-Chloro-4-(1H-imidazol-2-yl)pyridine (CAS No. 1006589-03-2): Properties, Applications, and Industry Insights

2-Chloro-4-(1H-imidazol-2-yl)pyridine (CAS No. 1006589-03-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, often referred to by its CAS number 1006589-03-2, features a pyridine ring substituted with a chloro group and an imidazole moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-chloro-4-(1H-imidazol-2-yl)pyridine synthesis", "CAS 1006589-03-2 applications", and "imidazole-pyridine derivatives", reflecting its growing relevance in drug discovery and material science.

The structural uniqueness of 2-chloro-4-(1H-imidazol-2-yl)pyridine lies in its dual functionality: the electron-deficient pyridine ring and the electron-rich imidazole group. This combination enables diverse reactivity patterns, making it valuable for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. Searches for "kinase inhibitor intermediates" and "imidazole-based drug candidates" often lead to this compound, underscoring its potential in targeted cancer therapies. Additionally, its agrochemical applications, such as in crop protection agents, align with the rising demand for sustainable farming solutions.

From a synthetic perspective, CAS 1006589-03-2 is typically prepared via palladium-catalyzed cross-coupling reactions or nucleophilic substitution methods. These processes are frequently explored in academic and industrial labs, as evidenced by search trends like "efficient synthesis of chloro-imidazolyl pyridines". The compound’s stability under various conditions also makes it a preferred choice for high-throughput screening in drug development. Notably, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the global push for environmentally friendly manufacturing.

In the context of intellectual property, 2-chloro-4-(1H-imidazol-2-yl)pyridine is cited in multiple patents related to antiviral and anti-inflammatory agents. This aligns with trending queries like "patented imidazole-pyridine compounds" and "small molecule therapeutics 2023". Its molecular framework is often modified to enhance bioavailability or selectivity, addressing challenges in modern drug design. Furthermore, computational chemistry studies leveraging AI-driven molecular modeling frequently feature this scaffold, reflecting the intersection of traditional chemistry and cutting-edge technology.

Quality control and analytical characterization of CAS 1006589-03-2 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed, as indicated by searches for "analytical methods for heterocyclic compounds". The compound’s purity standards (>98%) are rigorously maintained to meet regulatory requirements, particularly in Good Manufacturing Practice (GMP) settings. This emphasis on quality aligns with broader industry trends toward precision chemistry and data-driven formulation.

Looking ahead, 2-chloro-4-(1H-imidazol-2-yl)pyridine is poised to play a pivotal role in emerging fields such as covalent inhibitors and photopharmacology. Its adaptability to structural tweaks—such as introducing fluorinated groups—makes it a candidate for addressing drug resistance, a pressing issue highlighted by searches for "next-generation antimicrobial scaffolds". Collaborative efforts between academia and biotech firms continue to expand its utility, ensuring its prominence in the molecular toolbox of the future.